Cas no 109957-97-3 (2-Chloro-3-fluorobenzotrifluoride)

• Product Name: 2-Chloro-3-fluorobenzotrifluoride
• CAS No: 109957-97-3
• MF: C₇H₃ClF₄
• MW: 198.545335054398
• CID: 1078976
• PubChem ID: 19024173
• Update Time: 2025-11-02

2-Chloro-3-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluorobenzotrifluoride
• 1099597-97-3
• MS-20090
• DTXSID50597490
• 2-chloro-1-fluoro-3-(trifluoromethyl)benzene
• AKOS005255479
• JWVLYCBMEWUAIX-UHFFFAOYSA-N
• BBL100863
• STL554657
• SCHEMBL9316934
• ZTB59797
• MFCD11100537
• CS-0440794
• 109957-97-3

• Inchi： 1S/C7H3ClF4/c8-6-4(7(10,11)12)2-1-3-5(6)9/h1-3H
• InChI Key： JWVLYCBMEWUAIX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 197.9859404g/mol
• Monoisotopic Mass: 197.9859404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

2-Chloro-3-fluorobenzotrifluoride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Chloro-3-fluorobenzotrifluoride

2-Chloro-3-fluorobenzotrifluoride (CAS 109957-97-3): A Versatile Fluorinated Building Block for Modern Chemistry

In the realm of fluorinated aromatic compounds, 2-Chloro-3-fluorobenzotrifluoride (CAS 109957-97-3) stands out as a remarkably versatile intermediate. This benzotrifluoride derivative combines the unique electronic effects of chloro and fluoro substituents with the distinctive properties of the trifluoromethyl group, making it invaluable across multiple chemical disciplines. As researchers increasingly seek high-performance materials and specialty chemicals, understanding this compound's capabilities becomes essential.

The molecular structure of 2-Chloro-3-fluorobenzotrifluoride features strategic positioning of halogens that enable diverse reactivity patterns. The electron-withdrawing trifluoromethyl group at position 1 creates significant polarization, while the ortho-chloro and meta-fluoro substituents offer additional sites for selective functionalization. This arrangement explains why the compound frequently appears in patent literature for pharmaceutical intermediates and agrochemical development, particularly in formulations requiring improved metabolic stability.

Recent advances in catalyzed cross-coupling reactions have expanded the utility of 2-Chloro-3-fluorobenzotrifluoride in material science applications. Its ability to participate in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations makes it particularly valuable for constructing complex architectures. Researchers developing OLED materials or liquid crystal displays frequently incorporate this building block to fine-tune electronic properties and thermal stability.

From a synthetic perspective, the compound's regioselective reactivity allows for sequential transformations that would be challenging with other polyhalogenated aromatics. The chloro substituent typically shows higher reactivity toward palladium-catalyzed processes, while the fluoro group can be preserved for later-stage modifications or serve as a hydrogen-bond acceptor in final products. This characteristic has led to its adoption in parallel synthesis strategies for drug discovery programs.

The growing demand for fluorine-containing compounds in medicinal chemistry has positioned 2-Chloro-3-fluorobenzotrifluoride as a key intermediate. Approximately 30% of recently approved small-molecule drugs contain fluorine, driving interest in building blocks like this that enable efficient fluorine incorporation. Its use in developing kinase inhibitors and GPCR modulators demonstrates how subtle changes in halogen substitution patterns can dramatically influence biological activity.

Industrial applications of 2-Chloro-3-fluorobenzotrifluoride extend beyond life sciences. The compound serves as a precursor for specialty surfactants with enhanced oil and water repellency properties. In electronics manufacturing, derivatives find use as dielectric fluids and heat transfer media where thermal stability and low polarity are required. The trifluoromethyl aromatic core provides exceptional chemical resistance compared to conventional hydrocarbon analogs.

Environmental considerations surrounding fluorinated compounds have prompted significant research into the biodegradation pathways of materials derived from 2-Chloro-3-fluorobenzotrifluoride. Modern synthetic approaches now emphasize creating environmentally persistent only when absolutely necessary for performance requirements. This balanced perspective aligns with the chemical industry's growing commitment to green chemistry principles while maintaining functionality.

Analytical characterization of 2-Chloro-3-fluorobenzotrifluoride typically involves GC-MS and NMR spectroscopy, with particular attention to ¹⁹F NMR for verifying purity and substitution patterns. The compound's distinctive spectroscopic signatures facilitate quality control in industrial settings. Recent advances in process analytical technology (PAT) have enabled real-time monitoring of reactions using this intermediate, improving yield and reproducibility.

The global market for fluorinated building blocks like 2-Chloro-3-fluorobenzotrifluoride continues to expand, with compound annual growth rates exceeding 6% in recent years. This growth reflects broader trends in advanced material development and precision chemical synthesis. Manufacturers have responded by developing improved production methods that reduce energy consumption and byproduct formation during the halogenation steps required to make this valuable intermediate.

Looking forward, 2-Chloro-3-fluorobenzotrifluoride will likely play an increasing role in energy storage applications and next-generation coatings. Its chemical stability under extreme conditions makes it attractive for battery electrolyte additives and corrosion-resistant films. As synthetic methodologies continue advancing, we can anticipate novel derivatives that push the boundaries of performance in these emerging applications while addressing environmental concerns through thoughtful molecular design.